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Difethialone Difethialone Difethialone is a member of benzenes, a member of naphthalenes and a ring assembly.
Brand Name: Vulcanchem
CAS No.: 104653-34-1
VCID: VC0130105
InChI: InChI=1S/C31H23BrO2S/c32-24-15-13-20(14-16-24)19-9-11-21(12-10-19)23-17-22-5-1-2-6-25(22)27(18-23)29-30(33)26-7-3-4-8-28(26)35-31(29)34/h1-16,23,27,34H,17-18H2
SMILES: C1C(CC2=CC=CC=C2C1C3=C(SC4=CC=CC=C4C3=O)O)C5=CC=C(C=C5)C6=CC=C(C=C6)Br
Molecular Formula: C31H23BrO2S
Molecular Weight: 539.5 g/mol

Difethialone

CAS No.: 104653-34-1

Reference Standards

VCID: VC0130105

Molecular Formula: C31H23BrO2S

Molecular Weight: 539.5 g/mol

Difethialone - 104653-34-1

CAS No. 104653-34-1
Product Name Difethialone
Molecular Formula C31H23BrO2S
Molecular Weight 539.5 g/mol
IUPAC Name 3-[3-[4-(4-bromophenyl)phenyl]-1,2,3,4-tetrahydronaphthalen-1-yl]-2-hydroxythiochromen-4-one
Standard InChI InChI=1S/C31H23BrO2S/c32-24-15-13-20(14-16-24)19-9-11-21(12-10-19)23-17-22-5-1-2-6-25(22)27(18-23)29-30(33)26-7-3-4-8-28(26)35-31(29)34/h1-16,23,27,34H,17-18H2
Standard InChIKey VSVAQRUUFVBBFS-UHFFFAOYSA-N
SMILES C1C(CC2=CC=CC=C2C1C3=C(SC4=CC=CC=C4C3=O)O)C5=CC=C(C=C5)C6=CC=C(C=C6)Br
Canonical SMILES C1C(CC2=CC=CC=C2C1C3=C(SC4=CC=CC=C4C3=O)O)C5=CC=C(C=C5)C6=CC=C(C=C6)Br
Colorform White, slightly yellowish powde
Density 1.3614 g/cu cm @ 25 °C
Melting Point 234.5 °C
233-236 °C
Description Difethialone is a member of benzenes, a member of naphthalenes and a ring assembly.
Solubility Solubility in ethanol 0.7, methanol 0.47, hexane 0.2, chloroform 40.8, dimethylformamide 332.7, acetone 4.3 (g/l at 25 °C)
In water, 0.39 g/l @ 25 °C
Synonyms 3-[3-(4’-Bromo[1,1’-biphenyl]-4-yl)-1,2,3,4-tetrahydro-1-naphthalenyl]-4-hydroxy-2H-1-benzothiopyran-2-one; Baraki; Difethiarol; LM 2219;
Vapor Pressure 0.074 mPa at 25 °C= 5.55X10-7 mm Hg @ 25 °C
PubChem Compound 91771
Last Modified Nov 11 2021
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